![molecular formula C4H5BrN4 B3115953 3-Bromo-pyrazine-2,6-diamine CAS No. 212779-25-4](/img/structure/B3115953.png)
3-Bromo-pyrazine-2,6-diamine
Overview
Description
3-Bromo-pyrazine-2,6-diamine is a chemical compound with the molecular formula C4H5BrN4 and a molecular weight of 189.0143 . It is classified under the category of halides .
Synthesis Analysis
The synthesis of pyrazine derivatives, including this compound, involves various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation . A specific synthetic route for this compound is not clearly mentioned in the available literature.
Molecular Structure Analysis
The molecular structure of this compound has been optimized using methods like DFT and HF . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not explicitly mentioned in the available literature, pyrazine derivatives have been noted for their wide range of biological activities .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not explicitly mentioned in the available literature .
Scientific Research Applications
1. Heterocyclic Amplifiers in Phleomycin Studies
3-Bromo-pyrazine-2,6-diamine has been utilized in the preparation of 1H-imidazo[4,5-b]pyrazines and pyrazino[2,3-b]pyrazines. These compounds were examined for their slight activity as amplifiers of phleomycin, an antibiotic used in cancer treatment (Barlin & Ireland, 1984).
2. Development of Metal String Complexes
A pyrazine-modulated oligo-alpha-pyridylamino ligand, derived from this compound, was synthesized and used in creating linear heptacobalt(II) metal string complexes. These complexes demonstrated potential for use in optoelectronic materials due to their unique structural and electrochemical properties (Wang et al., 2007).
3. Facilitation of Organic Syntheses
This compound facilitated the synthesis of pyrrolo[1,2-a]quinoxaline and pyrrolo[1,2-a]pyrazine derivatives. This was achieved through a three-component reaction, showcasing the compound's versatility in organic synthesis (Piltan, 2014).
4. Synthesis of Pyrazine Derivatives for Optoelectronic Applications
The compound was used in the synthesis of dipyrrolopyrazine (DPP) derivatives. These derivatives, particularly the 1,7-derivatives, showed promise as organic materials for optoelectronic applications due to their advantageous optical and thermal properties (Meti et al., 2017).
5. Luminescent Metal-Organic Frameworks
This compound was a key component in forming a luminescent honeycomb, hollow, tubular metal-organic framework. This demonstrates its utility in creating structures with potential applications in photonics and nanotechnology (Shestopalov et al., 2009).
6. Antiviral Activity Investigation
A pyrazino-pyrazine derivative, closely related to this compound, showed in vitro antiviral activity against a range of viruses, highlighting the potential medicinal applications of related compounds (Verini et al., 1975).
7. Antibacterial Properties
The compound was used in the synthesis of 5-Chloro-1HIndole-2,3-Dione derivatives, which showed good antibacterial activity against certain microorganisms, showcasing its potential in antibacterial research (Tribak et al., 2018).
Safety and Hazards
While specific safety data for 3-Bromo-pyrazine-2,6-diamine is not available, general safety precautions for handling similar bromo-containing compounds include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
The future directions for research on 3-Bromo-pyrazine-2,6-diamine and similar compounds could involve further exploration of their synthesis methods, molecular structure analysis, chemical reactions, mechanisms of action, and physical and chemical properties. Additionally, more research could be conducted on their safety and hazards, as well as potential applications in various fields .
properties
IUPAC Name |
3-bromopyrazine-2,6-diamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5BrN4/c5-3-4(7)9-2(6)1-8-3/h1H,(H4,6,7,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAMBERWXUOPUEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C(=N1)Br)N)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5BrN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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